Cas no 2869870-60-8 (1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester, (2S,4R)- )

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester, (2S,4R)-
• CAS No: 2869870-60-8
• MF: C₁₀H₁₂F₃NO₅
• MW: 283.201193809509
• CID: 5563323
• Update Time: 2025-10-29

1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1-(2-Propen-1-yl) (2S,4R)-4-(trifluoromethoxy)-1,2-pyrrolidinedicarboxylate (ACI)
• 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester, (2S,4R)-

• Inchi： 1S/C10H12F3NO5/c1-2-3-18-9(17)14-5-6(19-10(11,12)13)4-7(14)8(15)16/h2,6-7H,1,3-5H2,(H,15,16)/t6-,7+/m1/s1
• InChI Key： BPPFPIAUHHGALX-RQJHMYQMSA-N
• SMILES： C(N1C[C@H](OC(F)(F)F)C[C@H]1C(=O)O)(=O)OCC=C

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester, (2S,4R)-

Introduction to 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester, (2S,4R)- (CAS No. 2869870-60-8)

1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester, (2S,4R)- (CAS No. 2869870-60-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring with a trifluoromethoxy substituent and an allyl ester group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chiral nature of this compound, specifically the (2S,4R) configuration, is crucial for its biological activity. Chirality plays a vital role in the interaction of molecules with biological targets, often leading to significant differences in potency and selectivity between enantiomers. The (2S,4R) configuration of 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester has been shown to exhibit enhanced binding affinity and selectivity for specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of this compound. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are important targets for drug development. The trifluoromethoxy group in 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester has been shown to enhance the compound's lipophilicity and improve its ability to interact with GPCRs.

In addition to its potential as a GPCR modulator, this compound has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant health burden globally, and there is a continuous need for new therapeutic agents. Studies have demonstrated that 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The synthesis of 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester involves several steps that require precise control over chirality and functional group manipulation. The key steps include the formation of the pyrrolidine ring with the desired chirality and the introduction of the trifluoromethoxy and allyl ester groups. Recent advancements in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric purity and yield.

The stability and solubility properties of this compound are also important considerations for its pharmaceutical applications. Studies have shown that 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester exhibits good stability under various conditions and has acceptable solubility in both aqueous and organic solvents. These properties make it suitable for formulation into different dosage forms such as tablets, capsules, and injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester in humans. Preliminary results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses. Further studies are needed to fully understand its pharmacokinetics and pharmacodynamics in human subjects.

In conclusion, 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethoxy)-, 1-(2-propen-1-yl) ester (CAS No. 2869870-60-8) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and chiral configuration make it an attractive candidate for further research and development. Ongoing studies will continue to elucidate its biological activities and clinical potential.